![molecular formula C17H18N6O2S2 B2662555 2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide CAS No. 921580-17-8](/img/structure/B2662555.png)
2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
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Description
2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H18N6O2S2 and its molecular weight is 402.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of various imidazo[1,2-a]pyridine derivatives and related compounds, investigating their chemical structures and potential biological activities. For instance, Katsura et al. (1992) discussed the synthesis and antiulcer activities of imidazo[1,2-a]pyridinylethylbenzoxazoles as novel histamine H2-receptor antagonists, highlighting the structure-activity relationships of these compounds (Katsura et al., 1992).
Biological Activities and Applications
Several studies have explored the biological activities of compounds with similar structural features, providing insights into their potential applications:
- Aktürk et al. (2002) synthesized omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives and evaluated their anticonvulsant activities, demonstrating the significance of structural modifications for biological activity (Aktürk et al., 2002).
- Katsifis et al. (2000) focused on creating substituted imidazo[1,2-α]pyridines as probes for studying the peripheral benzodiazepine receptors, showcasing the utility of these compounds in neurobiological research (Katsifis et al., 2000).
- Fadda et al. (2017) investigated new heterocycles incorporating a thiadiazole moiety for their insecticidal properties against the cotton leafworm, emphasizing the role of chemical synthesis in developing agricultural agents (Fadda et al., 2017).
Antimicrobial and Anti-inflammatory Potentials
Research on compounds with similar frameworks has also highlighted their antimicrobial and anti-inflammatory potentials. For example:
- Punia et al. (2021) synthesized pyrazole-imidazole-triazole hybrids and assessed their antimicrobial activity, demonstrating the potential of these compounds in combating microbial infections (Punia et al., 2021).
- Sowmya et al. (2017) prepared acetamido pyrrolyl azoles and tested them for antimicrobial and anti-inflammatory activities, showing the utility of such compounds in medical research (Sowmya et al., 2017).
Properties
IUPAC Name |
2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6O2S2/c1-11-9-26-15(18-11)19-14(24)10-27-17-21-20-16-22(7-8-23(16)17)12-3-5-13(25-2)6-4-12/h3-6,9H,7-8,10H2,1-2H3,(H,18,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPOLZUAGJBMJFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CSC2=NN=C3N2CCN3C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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